Cas no 301325-93-9 (4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol)

• Product Name: 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol
• CAS No: 301325-93-9
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• MDL: MFCD00420046
• CID: 2295843
• PubChem ID: 2752369
• Update Time: 2025-06-11

4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(6,7-Dimethoxy-1,2,3,4-tetrahydro-isoquinolin-1-yl)-phenol
• 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol
• AKOS016037543
• AG-690/09707053
• 1-(4'-hydroxyphenyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• 301325-93-9
• EN300-235834
• CBDivE_009922
• MLS001209008
• F2150-0001
• STL252626
• AKOS000274398
• CHEMBL1722599
• HMS2840P16
• SCHEMBL15558738
• Oprea1_781553
• Oprea1_821439
• SMR000504959
• 4-(6,7-dimethoxy-1,2,3,4-tetrahydro-1-isoquinolinyl)phenol

• MDL： MFCD00420046
• Inchi： 1S/C17H19NO3/c1-20-15-9-12-7-8-18-17(14(12)10-16(15)21-2)11-3-5-13(19)6-4-11/h3-6,9-10,17-19H,7-8H2,1-2H3
• InChI Key： ZTQXEYAKPXBTSL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCNC(C3C=CC(=CC=3)O)C=2C=1)OC

Computed Properties

• Exact Mass: 285.13649347Da
• Monoisotopic Mass: 285.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.7Ų

4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines

Additional information on 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol

Comprehensive Overview of 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol (CAS No. 301325-93-9)

4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol (CAS No. 301325-93-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of dimethoxy and phenol groups in its structure enhances its reactivity and interaction with biological targets, making it a subject of interest for drug discovery and development.

The compound's molecular formula and structural configuration contribute to its stability and solubility, which are critical factors in its potential use as a pharmacological agent. Researchers have explored its role in modulating neurotransmitter systems, particularly in the context of neurological disorders such as Parkinson's disease and Alzheimer's disease. The 6,7-dimethoxy substitution on the tetrahydroisoquinoline ring is believed to enhance its binding affinity to specific receptors, which could explain its promising effects in preclinical studies.

In recent years, the demand for novel bioactive compounds has surged, driven by the need for innovative treatments for chronic diseases. 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol has emerged as a candidate for further investigation due to its potential neuroprotective and anti-inflammatory properties. These attributes align with current trends in precision medicine and personalized therapeutics, where compounds with targeted mechanisms of action are highly sought after.

The synthesis of 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol involves multi-step organic reactions, including Pictet-Spengler cyclization and O-demethylation, which are well-documented in the literature. Its chemical purity and yield optimization are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate the compound's structure.

From a commercial perspective, 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol is available through specialized chemical suppliers and research reagent providers. Its applications extend beyond pharmaceuticals, including use in biochemical assays and molecular probes for studying enzyme interactions. The compound's versatility makes it a valuable tool for academic and industrial researchers alike.

As the scientific community continues to explore the potential of tetrahydroisoquinoline derivatives, 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol remains a focal point for innovation. Its relevance in drug discovery pipelines and translational research underscores the importance of ongoing studies to elucidate its full therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies and in vivo efficacy evaluations to further validate its clinical applicability.

In summary, 4-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)phenol (CAS No. 301325-93-9) represents a promising compound with broad implications for medical science and biotechnology. Its unique chemical properties and biological activities position it as a key player in the development of next-generation therapeutics. Researchers and industry professionals are encouraged to explore its potential further, leveraging advanced computational modeling and high-throughput screening techniques to unlock new opportunities.